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Compound of Interest

Compound Name: Tolciclate

Cat. No.: B1682976

This in-depth technical guide provides a comprehensive overview of the core physicochemical
properties of Tolciclate, a synthetic antifungal agent. The information is tailored for
researchers, scientists, and drug development professionals, offering detailed data,
experimental methodologies, and a visualization of its mechanism of action.

Core Physicochemical Data

Tolciclate is a topical antimycotic agent belonging to the thiocarbamate class.[1][2] It is
characterized by its high liposolubility, a key factor in its efficacy for treating dermatomycoses.
[1] The fundamental physicochemical properties of Tolciclate are summarized in the table
below for easy reference and comparison.
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Property Value Source
Molecular Formula C20H21NOS [11[3114115]
Molecular Weight 323.45 g/mol [11[3][4]1[5]16]
CAS Registry Number 50838-36-3 [11[3114]

Appearance White crystalline powder [1]

Melting Point 92-94 °C [1][4]
Practically insoluble in water.

N Soluble in n-hexane (14.9

Solubility [1]
mg/ml) and n-octanol (23.9
mg/ml).

logP (Predicted) 5.38-5.87 [7]

Ka (Strongest Basic -
Pa ( J 0.076 [7]

Predicted)

Experimental Protocols

The following sections detail the general experimental methodologies that can be employed to

determine the key physicochemical properties of Tolciclate.

Melting Point Determination

The melting point of Tolciclate can be determined using the capillary melting point method.

Apparatus:

Melting point apparatus

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle
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Procedure:

» A small amount of finely powdered Tolciclate is packed into a capillary tube to a height of 2-
3 mm.

e The capillary tube is placed in the heating block of the melting point apparatus.
e The sample is heated at a controlled rate.

e The temperature at which the substance begins to melt (the first appearance of liquid) and
the temperature at which it becomes completely liquid are recorded. The range between
these two temperatures is the melting point range.

Solubility Determination

The solubility of Tolciclate in various solvents can be determined using the shake-flask
method.

Apparatus:

Scintillation vials or flasks with screw caps

Analytical balance

Shaker or rotator set at a constant temperature

Centrifuge

High-performance liquid chromatography (HPLC) system or a UV-Vis spectrophotometer
Procedure:

e An excess amount of Tolciclate is added to a known volume of the solvent (e.g., water, n-
hexane, n-octanol) in a flask.

e The flasks are sealed and agitated in a constant temperature shaker until equilibrium is
reached (typically 24-72 hours).

e The resulting suspension is centrifuged to separate the undissolved solid.
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e An aliquot of the supernatant is carefully removed, diluted appropriately, and the
concentration of dissolved Tolciclate is quantified using a suitable analytical method like
HPLC or UV-Vis spectrophotometry.

Mechanism of Action: Inhibition of Ergosterol
Biosynthesis

Tolciclate exerts its antifungal effect by inhibiting the enzyme squalene epoxidase, a critical
component in the fungal ergosterol biosynthesis pathway.[2][8] Ergosterol is the primary sterol
in fungal cell membranes, analogous to cholesterol in mammalian cells, and is essential for
maintaining membrane integrity and function.

The inhibition of squalene epoxidase leads to two key downstream effects:

e Accumulation of Squalene: The substrate of the enzyme, squalene, builds up within the
fungal cell to toxic levels.[2][9]

» Depletion of Ergosterol: The lack of ergosterol disrupts the structure and function of the
fungal cell membrane, increasing its permeability and ultimately leading to cell death.[9][10]

This mechanism of action is similar to that of other antifungal agents like terbinafine and
tolnaftate.[2][11]

Caption: Mechanism of action of Tolciclate via inhibition of squalene epoxidase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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